4-Methoxy-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole

• IUPAC Name: [4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-phenoxyphenyl)methanone
• InChI: InChI=1S/C25H23N3O3S/c1-30-21-11-6-12-22-23(21)26-25(32-22)28-15-13-27(14-16-28)24(29)18-7-5-10-20(17-18)31-19-8-3-2-4-9-19/h2-12,17H,13-16H2,1H3
• InChI Key: MHVDYPCMIYFJOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)OC5=CC=CC=C5
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

The compound “4-Methoxy-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole” is a complex organic molecule. It contains a benzothiazole ring, which is a type of heterocyclic compound, and a piperazine ring, which is a common structural motif found in many pharmaceuticals. The compound also contains methoxy and phenoxybenzoyl functional groups.

Mechanism of Action

The mechanism of action of 4-Methoxy-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes such as topoisomerase II and histone deacetylase, which are involved in cell proliferation and gene expression. This compound has also been shown to activate the AMP-activated protein kinase pathway, which regulates cellular energy metabolism. In addition, this compound has been shown to modulate the activity of various signaling pathways such as the PI3K/Akt pathway and the NF-κB pathway, which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis through various mechanisms such as DNA damage and inhibition of cell cycle progression. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-Methoxy-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole has several advantages for lab experiments. It is relatively easy to synthesize and has good stability under physiological conditions. It has also been shown to have low toxicity in animal models. However, this compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 4-Methoxy-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to investigate its potential therapeutic applications in other diseases such as cardiovascular disease and metabolic disorders. In addition, further studies are needed to optimize its pharmacokinetic and pharmacodynamic properties for clinical use.

Scientific Research Applications

4-Methoxy-2-[4-(3-phenoxybenzoyl)piperazin-1-yl]-1,3-benzothiazole has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-cancer properties by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.